Cas no 169454-13-1 (Benzothiazolium,2,2'-[1,3-propanediylbis[(dimethyliminio)-3,1-propanediyl-1(4H)-pyridinyl-4-ylidenemethylidyne]]bis[3-methyl-,iodide (1:4))

• Product Name: Benzothiazolium,2,2'-[1,3-propanediylbis[(dimethyliminio)-3,1-propanediyl-1(4H)-pyridinyl-4-ylidenemethylidyne]]bis[3-methyl-,iodide (1:4)
• CAS No: 169454-13-1
• MF: C₄₁H₅₄I₄N₆S₂
• MW: 1202.65555620193
• CID: 153643
• PubChem ID: 53446815
• Update Time: 2025-04-19

Benzothiazolium,2,2'-[1,3-propanediylbis[(dimethyliminio)-3,1-propanediyl-1(4H)-pyridinyl-4-ylidenemethylidyne]]bis[3-methyl-,iodide (1:4) Chemical and Physical Properties

Names and Identifiers

• Benzothiazolium,2,2'-[1,3-propanediylbis[(dimethyliminio)-3,1-propanediyl-1(4H)-pyridinyl-4-ylidenemethylidyne]]bis[3-methyl-,iodide (1:4)
• Benzothiazolium,2,2'-[1,3-propanediylbis[(dimethyliminio)-3,1-propanediyl-1(4H)-pyridinyl-4-ylidenemethylidyne]]bis[3-methyl-
• 1,1'-{propane-1,3-diylbis[(dimethylammonio)propane-3,1-diyl]}bis{4-[(E)-(3-methyl-1,3-benzothiazol-2(3H)-ylidene)methyl]pyridinium} tetraiodide
• BENZOTHIAZOLIUM, 2,2'-[1,3-PROPANEDIYLBIS[(DIMETHYLIMINIO)-3,1-PROPANEDIYL-1(4H)-PYRIDINYL-4-YLIDENEMETHYLIDYNE]]BIS[3-METHYL-, TETRAIODIDE
• BOBO 1
• BOBO-1 IODIDE
• Benzothiazolium, 2,2 0 -[1,3-propanediyl- bis[(dimethyliminio)-3,1-propanediyl-1(4 h )-pyridinyl- 4-ylidenemethylidyne]]bis[3-methyl-, Tetraiodide
• 2-([1-(3-[[3-(DIMETHYL(3-[4-[(3-METHYL-1,3-BENZOTHIAZOL-3-IUM-2-YL)METHYLENE]-1(4H)-PYRIDINYL]PROPYL)AMMONIO)PROPYL](DIMETHYL)AMMONIO]PROPYL)-4(1H)-PYRIDINYLIDENE]METHYL)-3-METHYL-1,3-BENZOTHIAZOL-3-IUM TETRAIODIDE
• 1,1'-{Propane-1,3-diylbis[(dimethylazaniumyl)propane-3,1-diyl]}bis{4-[(3-methyl-1,3-benzothiazol-2(3H)-ylidene)methyl]pyridin-1-ium} tetraiodide
• DTXSID00703362
• Q27122907
• 3-[dimethyl-[3-[4-[(3-methyl-1,3-benzothiazol-2-ylidene)methyl]pyridin-1-ium-1-yl]propyl]azaniumyl]propyl-dimethyl-[3-[4-[(3-methyl-1,3-benzothiazol-2-ylidene)methyl]pyridin-1-ium-1-yl]propyl]azanium;tetraiodide
• 169454-13-1
• BOBO-1

• Inchi： 1S/C41H54N6S2.4HI/c1-42-36-14-7-9-16-38(36)48-40(42)32-34-18-24-44(25-19-34)22-11-28-46(3,4)30-13-31-47(5,6)29-12-23-45-26-20-35(21-27-45)33-41-43(2)37-15-8-10-17-39(37)49-41;;;;/h7-10,14-21,24-27,32-33H,11-13,22-23,28-31H2,1-6H3;4*1H/q+4;;;;/p-4
• InChI Key： TYBKADJAOBUHAD-UHFFFAOYSA-J
• SMILES： [I-].[I-].[I-].[I-].S1C2C=CC=CC=2N(C)C1=CC1C=C[N+](=CC=1)CCC[N+](C)(C)CCC[N+](C)(C)CCC[N+]1C=CC(C=C2N(C)C3C=CC=CC=3S2)=CC=1

Computed Properties

• Exact Mass: 1147.5788
• Monoisotopic Mass: 1202.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 53
• Rotatable Bond Count: 14
• Complexity: 1010
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 64.8A^2

Experimental Properties

• Density: g/cm3
• Melting Point: >250 ℃
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: Soluble in dimethyl sulfoxide
• PSA: 14.24
• LogP: -6.37290
• λmax: 462 nm